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The following table summarizes the key quantitative findings from recent studies investigating paxalisib's

impact on CTCs.

Study Type | Source Cancer Type Treatment Regimen Key Quantitative Findings on CTCs

| Phase 1b Trial (First Patient) [1] [2] | Metastatic Triple-Negative Breast Cancer (mTNBC) | Paxalisib +
Pembrolizumab + Chemotherapy | « >50% reduction in total CTC count after 21 days (1 cycle)
Comparable reduction in CTC clusters * Reduction in mesenchymal phenotype of remaining CTCs | |
Expanded-Access Case [3] | Metastatic Triple-Negative Breast Cancer (mTNBC) | Paxalisib +
Pembrolizumab + Chemotherapy | * 86% reduction in overall tumor burden on imaging after 3 weeks | | Ex
Vivo Study [4] | Stage IV HER2-Positive Metastatic Breast Cancer | Paxalisib Monotherapy | * Statistically

significant reduction in single CTCs * Complete (100%) disruption of CTC clusters containing >3 cells |

Experimental Protocols and Methodologies

The data on paxalisib's effect on CTCs comes from specific clinical and laboratory settings. Below is a

detailed breakdown of the methodologies behind these key findings.
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Clinical Trial Protocol: Phase 1b in Advanced Breast Cancer

This ongoing company-sponsored trial is a primary source of recent clinical data on paxalisib combinations

[3] [1] [2].

¢ Objective: To evaluate the safety, tolerability, and efficacy of paxalisib in combination with other
agents in patients with advanced breast cancer.
e Study Arms:
o Arm A: Paxalisib combined with olaparib (for HER2-negative stage IV breast cancer with a
confirmed germline BRCA mutation).
o Arm B: Paxalisib combined with pembrolizumab and chemotherapy (for recurrent/metastatic
TNBC).
e Dosing Regimens:
o Paxalisib: 15 mg or 30 mg, administered orally once daily in 21-day (Arm B) or 28-day (Arm A)
cycles.
o Pembrolizumab: 200 mg administered intravenously on Day 1 of each 21-day cycle.
o Chemotherapy: Nanoparticle albumin-bound (nab-) paclitaxel, or gemcitabine/carboplatin per
standard of care.
¢ CTC Analysis Method:
o Sample Collection: Liquid biopsy (blood samples) from patients.
o Analysis Timepoints: Serial monitoring, including a pre-specified analysis at Day 21 (end of
Cycle 1).
o Endpoint Measurement: Reduction in total CTC count and number of CTC clusters.

Ex Vivo Assay Protocol: Disruption of CTC Clusters

The ex vivo findings for HER2-positive breast cancer were generated through a collaborative research

program and provide direct insight into the assay methodology [4].

¢ Objective: To evaluate the effect of paxalisib monotherapy on metastatic burden, specifically CTCs
and CTC clusters, in blood samples from patients with Stage IV HER2-positive metastatic breast
cancer.
e Experimental Workflow:
o Sample Acquisition: Collect blood samples from qualified patients.
o Ex Vivo Treatment: Profile the samples and treat them with paxalisib ex vivo (outside the
living organism).
o Liquid Biopsy Profiling: Use this technique to quantify single CTCs and CTC clusters.
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o Immunofluorescence Analysis: Employ this method to visually confirm the disruption of CTC
clusters.
¢ Key Measured Outcome: The complete disruption of highly metastatic CTC clusters defined as
containing three or more cells.

The experimental workflow for the ex vivo assay can be summarized as follows:

Patient Blood Sample
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Ex Vivo Treatment with
Paxalisib

Liquid Biopsy Profiling

Immunofluorescence
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Click to download full resolution via product page

Mechanism of Action: Paxalisib and CTC Disruption

Paxalisib is a brain-penetrant, dual PI3K and mTOR inhibitor [2] [5]. The PI3K/AKT/mTOR pathway is a
critical signaling cascade frequently dysregulated in cancer, driving cell growth, survival, and metastasis [6].

The drug's effect on CTCs is likely mediated through several interconnected mechanisms:

¢ Inhibition of Pro-Survival Signals: By blocking the PISBK/mTOR pathway, paxalisib deprives tumor
cells of crucial survival signals, leading to increased apoptosis (programmed cell death) of single
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CTCs [2] [5].

e Disruption of Cell-Cell Adhesion: CTC clusters rely on cell adhesion molecules to maintain their
structure. Pathway inhibition can interfere with these connections, leading to the dissociation of
clusters into single cells, as observed in the ex vivo study [4].

¢ Reduction of Metastatic Phenotype: Paxalisib has been shown to promote a mesenchymal-to-
epithelial transition, reducing the aggressive, invasive characteristics of cancer cells. This is
consistent with the observed reduction in the mesenchymal phenotype of remaining CTCs in the
Phase 1b trial [2].

¢ Modulation of the Tumor Microenvironment: Preclinical data indicates that paxalisib can impact
the tumor immune environment and epigenetic regulators like EZH2. This may enhance the visibility
of tumor cells to the immune system, particularly when combined with immunotherapy like
pembrolizumab [2].

The following diagram illustrates the proposed molecular mechanism by which paxalisib disrupts CTCs:
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Technical Considerations for Protocol Design

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.targetedonc.com/view/phase-1b-data-suggest-paxalisib-combo-may-suppress-ctcs-in-metastatic-tnbc
https://www.mycancergenome.org/content/drugs/paxalisib/
https://www.biospace.com/press-releases/kazia-therapeutics-reports-complete-ex-vivo-disruption-of-large-circulating-tumor-cell-clusters-in-stage-iv-her2-positive-breast-cancer-with-paxalisib-monotherapy
https://www.smolecule.com/products/s528760?utm_src=pdf-body
https://www.targetedonc.com/view/phase-1b-data-suggest-paxalisib-combo-may-suppress-ctcs-in-metastatic-tnbc
https://www.smolecule.com/products/s528760?utm_src=pdf-body
https://www.targetedonc.com/view/phase-1b-data-suggest-paxalisib-combo-may-suppress-ctcs-in-metastatic-tnbc
https://www.smolecule.com/products/s528760?utm_src=pdf-body
https://www.smolecule.com/products/s528760?utm_src=pdf-body-img
https://www.smolecule.com/products/s528760?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

When designing protocols based on these findings, researchers should consider:

e CTC Cluster Definition: Consistently define CTC clusters, for example, as aggregates of three or
more cells, to standardize quantification and reporting [4].

e Phenotypic Analysis: Beyond simple counting, incorporate analysis of CTC phenotypes (e.g.,
mesenchymal vs. epithelial) to gain deeper insights into the biological impact of the treatment [1] [2].

e Combination Rationale: The synergy observed with immunotherapy and chemotherapy supports the
combination approach. The rationale is that paxalisib may alter the tumor and its microenvironment
to make it more susceptible to immune attack and chemotherapy [3] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Kazia Therapeutics Reports Early Efficacy Data from First... [en.prnasia.com]

2. Phase 1b Data Suggest Paxalisib Combo May Suppress ... [targetedonc.com]

3. Case Study Highlights Tumor Burden Reduction With Paxalisib ... [onclive.com]

4. Kazia Therapeutics Reports Complete Ex Vivo Disruption of... - BioSpace [biospace.com]
5. paxalisib [mycancergenome.org]

6. Paxalisib [kaziatherapeutics.com]

To cite this document: Smolecule. [Quantitative Data on Paxalisib's Effect on Circulating Tumor Cells].
Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b528760#paxalisib-circulating-tumor-cell-reduction-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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